N-(pyridin-2-ylmethyl)-2-(pyridin-2-yloxy)ethanamine
Overview
Description
N-(pyridin-2-ylmethyl)-2-(pyridin-2-yloxy)ethanamine is a compound that features a unique structure with two pyridine rings connected through an ethanamine linkage
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-(pyridin-2-ylmethyl)-2-(pyridin-2-yloxy)ethanamine typically involves the reaction of 2-chloromethylpyridine with 2-pyridinol in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the nucleophilic substitution reaction.
Industrial Production Methods: In an industrial setting, the synthesis can be scaled up by optimizing reaction conditions such as temperature, solvent, and reaction time. Continuous flow reactors may be employed to enhance the efficiency and yield of the process.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the nitrogen atoms in the pyridine rings.
Reduction: Reduction reactions can target the pyridine rings, converting them to piperidine derivatives.
Substitution: The ethanamine linkage allows for various substitution reactions, where different functional groups can be introduced.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.
Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.
Substitution: Halogenating agents such as thionyl chloride or phosphorus tribromide are commonly used.
Major Products:
Oxidation: Products include N-oxides of the pyridine rings.
Reduction: Piperidine derivatives are formed.
Substitution: Various substituted ethanamine derivatives can be synthesized.
Scientific Research Applications
N-(pyridin-2-ylmethyl)-2-(pyridin-2-yloxy)ethanamine has several applications in scientific research:
Chemistry: Used as a ligand in coordination chemistry to form complexes with transition metals.
Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.
Industry: Utilized in the development of advanced materials, including polymers and catalysts.
Mechanism of Action
The compound exerts its effects through interactions with specific molecular targets, such as enzymes or receptors. The pyridine rings can coordinate with metal ions, influencing the activity of metalloenzymes. Additionally, the ethanamine linkage allows for hydrogen bonding and electrostatic interactions with biological macromolecules, modulating their function.
Similar Compounds:
2-(pyridin-2-yloxy)ethanamine: Lacks the N-(pyridin-2-ylmethyl) group, resulting in different chemical properties and reactivity.
N-(pyridin-2-ylmethyl)-2-(pyridin-3-yloxy)ethanamine: The position of the pyridine ring substitution affects the compound’s binding affinity and selectivity.
Uniqueness: N-(pyridin-2-ylmethyl)-2-(pyridin-2-yloxy)ethanamine is unique due to its dual pyridine structure, which provides versatile coordination chemistry and potential for diverse biological activities. The specific arrangement of the pyridine rings and the ethanamine linkage contribute to its distinct chemical behavior and applications.
properties
Molecular Formula |
C13H15N3O |
|---|---|
Molecular Weight |
229.28 g/mol |
IUPAC Name |
N-(pyridin-2-ylmethyl)-2-pyridin-2-yloxyethanamine |
InChI |
InChI=1S/C13H15N3O/c1-3-7-15-12(5-1)11-14-9-10-17-13-6-2-4-8-16-13/h1-8,14H,9-11H2 |
InChI Key |
DLTPOKOEWYWQAP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=NC(=C1)CNCCOC2=CC=CC=N2 |
Origin of Product |
United States |
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